N-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-phenylacetamide

• IUPAC Name: N-[1-(3,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-2-phenylacetamide
• InChI: InChI=1S/C21H19N5O2/c1-14-8-9-17(10-15(14)2)26-20-18(12-23-26)21(28)25(13-22-20)24-19(27)11-16-6-4-3-5-7-16/h3-10,12-13H,11H2,1-2H3,(H,24,27)
• InChI Key: FVXRSWLKZXNFOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)NC(=O)CC4=CC=CC=C4)C
• Molecular Formula: C21H19N5O2
• Molecular Weight: 373.4 g/mol

Description

“N-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-phenylacetamide” is a chemical compound that belongs to the class of pyrazolo[3,4-d]pyrimidin-4-ones. These compounds have been synthesized as a result of a series of transformations including hydrolysis of ethyl 5-amino-1H-pyrazole-4-carboxylates, cyclization of the carboxylic acids thus obtained to pyrazolo[3,4-d][1,3]oxazin-4(1H)-ones, and treatment of the latter with substituted anilines.

Synthesis Analysis

The synthesis of these compounds involves a series of transformations. The process starts with the hydrolysis of ethyl 5-amino-1H-pyrazole-4-carboxylates. This is followed by the cyclization of the carboxylic acids thus obtained to pyrazolo[3,4-d][1,3]oxazin-4(1H)-ones. The final step involves the treatment of the latter with substituted anilines.

Scientific Research Applications

Synthesis and Chemical Properties

Researchers have developed methods for synthesizing novel compounds with the pyrazolo[3,4-d]pyrimidine core, exploring their chemical characteristics and reactivity. For instance, Rahmouni et al. (2014) detailed the synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition reactions, highlighting the versatility of these cores in organic synthesis Rahmouni et al., 2014. Such studies demonstrate the potential of these compounds for further functionalization and the development of new materials or bioactive molecules.

Biological Activities

Several studies have focused on the antimicrobial and anticancer properties of pyrazolo[3,4-d]pyrimidine derivatives. Bondock et al. (2008) investigated the synthesis and antimicrobial activity of new heterocycles incorporating the antipyrine moiety, including pyrazolo[3,4-d]pyrimidine compounds, finding some derivatives to possess significant antimicrobial properties Bondock, Rabie, Etman, & Fadda, 2008. Another study by El-Morsy et al. (2017) synthesized a series of 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives, evaluating their antitumor activity against human breast adenocarcinoma cell lines, with some derivatives showing mild to moderate activity El-Morsy, El-Sayed, & Abulkhair, 2017.

Pharmacological Applications

Novel pyrazolo[3,4-d]pyrimidine derivatives have also been explored for their potential as pharmacological agents. Damont et al. (2015) synthesized and evaluated a series of novel pyrazolo[1,5-a]pyrimidines for their ability to bind the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. This study demonstrates the potential of these compounds as in vivo PET radiotracers for neuroinflammation Damont et al., 2015.